Cas no 2229585-71-9 (1-(3-ethoxyphenyl)-4,4-difluorocyclohexane-1-carboxylic acid)

1-(3-Ethoxyphenyl)-4,4-difluorocyclohexane-1-carboxylic acid is a fluorinated cyclohexane derivative featuring a carboxylic acid functional group and an ethoxyphenyl substituent. The presence of difluorination at the 4-position enhances its metabolic stability and lipophilicity, making it a valuable intermediate in pharmaceutical and agrochemical applications. The carboxylic acid moiety allows for further derivatization, enabling the synthesis of amides, esters, or other functionalized compounds. Its structural rigidity, imparted by the cyclohexane ring, contributes to selective binding in target interactions. This compound is particularly useful in medicinal chemistry for the development of bioactive molecules, leveraging its balanced polarity and steric properties for optimized pharmacokinetics.
1-(3-ethoxyphenyl)-4,4-difluorocyclohexane-1-carboxylic acid structure
2229585-71-9 structure
Product Name:1-(3-ethoxyphenyl)-4,4-difluorocyclohexane-1-carboxylic acid
CAS No:2229585-71-9
MF:C15H18F2O3
MW:284.298431873322
CID:5923256
PubChem ID:165838838
Update Time:2025-06-29

1-(3-ethoxyphenyl)-4,4-difluorocyclohexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 1-(3-ethoxyphenyl)-4,4-difluorocyclohexane-1-carboxylic acid
    • 2229585-71-9
    • EN300-1974359
    • Inchi: 1S/C15H18F2O3/c1-2-20-12-5-3-4-11(10-12)14(13(18)19)6-8-15(16,17)9-7-14/h3-5,10H,2,6-9H2,1H3,(H,18,19)
    • InChI Key: INSWRQZTRGCSQP-UHFFFAOYSA-N
    • SMILES: FC1(CCC(C(=O)O)(C2C=CC=C(C=2)OCC)CC1)F

Computed Properties

  • Exact Mass: 284.12240076g/mol
  • Monoisotopic Mass: 284.12240076g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 4
  • Complexity: 347
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 46.5Ų

1-(3-ethoxyphenyl)-4,4-difluorocyclohexane-1-carboxylic acid Pricemore >>

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Additional information on 1-(3-ethoxyphenyl)-4,4-difluorocyclohexane-1-carboxylic acid

Introduction to 1-(3-ethoxyphenyl)-4,4-difluorocyclohexane-1-carboxylic acid (CAS No. 2229585-71-9)

1-(3-ethoxyphenyl)-4,4-difluorocyclohexane-1-carboxylic acid, with the CAS number 2229585-71-9, is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a cyclohexane ring with difluoro substitution and an ethoxyphenyl group attached to the carboxylic acid moiety. These structural elements contribute to its potential therapeutic applications and make it a subject of ongoing research.

The chemical structure of 1-(3-ethoxyphenyl)-4,4-difluorocyclohexane-1-carboxylic acid is particularly intriguing due to its combination of aromatic and aliphatic functionalities. The ethoxyphenyl group provides the compound with enhanced lipophilicity, which can improve its bioavailability and cellular uptake. Meanwhile, the difluoro substitution on the cyclohexane ring can influence the compound's metabolic stability and pharmacokinetic properties. These features collectively make this compound a promising candidate for various pharmaceutical applications.

Recent studies have explored the potential therapeutic applications of 1-(3-ethoxyphenyl)-4,4-difluorocyclohexane-1-carboxylic acid. One notable area of research is its potential as an anti-inflammatory agent. In vitro studies have shown that this compound exhibits significant anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. Additionally, it has been found to modulate the activity of key enzymes involved in inflammatory pathways, such as COX-2 and LOX.

In addition to its anti-inflammatory properties, 1-(3-ethoxyphenyl)-4,4-difluorocyclohexane-1-carboxylic acid has also been investigated for its potential as an antidiabetic agent. Preclinical studies have demonstrated that this compound can improve glucose homeostasis by enhancing insulin sensitivity and reducing hepatic glucose production. These findings suggest that it may have therapeutic potential in the management of type 2 diabetes mellitus.

The pharmacokinetic profile of 1-(3-ethoxyphenyl)-4,4-difluorocyclohexane-1-carboxylic acid has been another focus of recent research. Studies have shown that this compound exhibits favorable pharmacokinetic properties, including good oral bioavailability and a long half-life. These characteristics are crucial for ensuring that the compound can be effectively delivered to target tissues and maintain therapeutic concentrations over an extended period.

To further evaluate the safety and efficacy of 1-(3-ethoxyphenyl)-4,4-difluorocyclohexane-1-carboxylic acid, several preclinical studies have been conducted using animal models. These studies have demonstrated that the compound is well-tolerated at therapeutic doses and does not exhibit significant toxicity or adverse effects. However, more extensive toxicological studies are needed to fully assess its safety profile before it can be advanced to clinical trials.

In conclusion, 1-(3-ethoxyphenyl)-4,4-difluorocyclohexane-1-carboxylic acid (CAS No. 2229585-71-9) is a promising compound with a unique chemical structure that offers potential therapeutic benefits in various medical conditions. Its anti-inflammatory and antidiabetic properties, combined with favorable pharmacokinetic characteristics, make it an attractive candidate for further development in pharmaceutical research. Ongoing studies will continue to explore its full therapeutic potential and pave the way for its potential use in clinical settings.

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